Cas no 15651-72-6 (Ferrate(2-),[[N,N'-1,2-ethanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-, (OC-6-21)-)

Ferrate(2-),[[N,N'-1,2-ethanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-, (OC-6-21)- structure
15651-72-6 structure
Product Name:Ferrate(2-),[[N,N'-1,2-ethanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-, (OC-6-21)-
CAS No:15651-72-6
MF:C10H12FeN2O8
MW:344.055884361267
CID:157139
PubChem ID:115140
Update Time:2025-04-19

Ferrate(2-),[[N,N'-1,2-ethanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-, (OC-6-21)- Chemical and Physical Properties

Names and Identifiers

    • Ferrate(2-),[[N,N'-1,2-ethanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-, (OC-6-21)-
    • 2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate,iron(2+)
    • Fe(II)-EDTA
    • EDTA ferrous salt
    • iron(2+) hydrogen 2,2',2'',2'''-(ethane-1,2-diyldinitrilo)tetraacetate (1:2:1)
    • 14729-89-6 (Di-hydrochloride salt)
    • 21393-59-9 (Dihydrogen)
    • 56174-59-5 (Di-ammonium)
    • Edta fe(ii)
    • Ferrate(2-), ((N,N'-1,2-ethanediylbis(N-((carboxy-kappao)methyl)glycinato-kappan,kappao))(4-))-, (oc-6-21)-
    • Ferrate(2-), ((N,N'-1,2-ethanediylbis(N-(carboxymethyl)glycinato))(4-)-N,N',o,o',on,on')-, (oc-6-21)-
    • (ethane-1,2-diyldinitrilo)tetraacetatoferrate(II)
    • Ferrate(2-), ((N,N'-1,2-ethanediylbis(N-((carboxy-kappaO)methyl)glycinato-kappaN,kappaO))(4-))-, diammonium, (OC-6-21)-
    • 2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate;iron(2+)
    • [Fe(edta)](2-)
    • Ferrate(2-), ((N,N'-1,2-ethanediylbis(N-((carboxy-kappaO)methyl)glycinato-kappaN,kappaO))(4-))-, ammonium (1:2), (OC-6-21)-
    • CHEBI:30730
    • 56174-59-5
    • Iron(II)-edta
    • Ferrate(2-), [[N,N'-1,2-ethanediylbis[N-[(carboxy-.kappa.O)methyl]glycinato-.kappa.N,.kappa.O]](4-)]-, diammonium, (OC-6-21)-
    • (ethane-1,2-diyldinitrilo)tetraacetatoferrate(2-)
    • 15651-72-6
    • Q27113964
    • ethylenediaminetetraacetatoferrate(2-)
    • Inchi: 1S/C10H16N2O8.Fe/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);/q;+2/p-4
    • InChI Key: JVXHQHGWBAHSSF-UHFFFAOYSA-J
    • SMILES: [Fe+2].[O-]C(CN(CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O

Computed Properties

  • Exact Mass: 389.973847
  • Monoisotopic Mass: 389.973847
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 293
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 167

Experimental Properties

  • Density: 2.02 at 23℃
  • Boiling Point: 614.2°Cat760mmHg
  • Flash Point: 325.2°C
  • PH: 7.36 at 20℃ and 113g/L
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